Cas no 222623-28-1 (4-chloro-3-(chloromethyl)phenol)

• Product Name: 4-chloro-3-(chloromethyl)phenol
• CAS No: 222623-28-1
• MF: C₇H₆Cl₂O
• MW: 177.027940273285
• MDL: MFCD18393167
• CID: 4642071
• PubChem ID: 18403786
• Update Time: 2025-05-24

4-chloro-3-(chloromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-3-(chloromethyl)-
• 4-chloro-3-(chloromethyl)phenol

• MDL： MFCD18393167
• Inchi： 1S/C7H6Cl2O/c8-4-5-3-6(10)1-2-7(5)9/h1-3,10H,4H2
• InChI Key： DRPYCBAFKIXBJX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C(CCl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 4-chloro-3-(chloromethyl)phenol

Professional Introduction to 4-chloro-3-(chloromethyl)phenol (CAS No. 222623-28-1)

4-chloro-3-(chloromethyl)phenol, identified by its Chemical Abstracts Service (CAS) number 222623-28-1, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a phenolic structure with chloro and chloromethyl substituents, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The molecular framework of 4-chloro-3-(chloromethyl)phenol consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 3-position with a chloromethyl group. This specific arrangement imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in various chemical transformations.

In recent years, research has highlighted the importance of 4-chloro-3-(chloromethyl)phenol in the development of novel pharmaceutical agents. Its structural features allow for facile functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, studies have demonstrated its role in synthesizing compounds with potential antimicrobial and anti-inflammatory properties.

The chloromethyl group in 4-chloro-3-(chloromethyl)phenol is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. This functionality can be utilized to introduce a wide range of substituents, facilitating the construction of complex molecular architectures. Such flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties.

Recent advancements in synthetic methodologies have further expanded the applications of 4-chloro-3-(chloromethyl)phenol. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to derivatize this compound into more sophisticated molecules. These methods have enabled researchers to explore new chemical space, leading to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in leveraging the reactivity of 4-chloro-3-(chloromethyl)phenol for drug development. Its ability to undergo multiple transformations allows for the creation of structurally diverse libraries of compounds, which can be screened for biological activity. This approach has been instrumental in identifying lead compounds for further optimization.

In addition to its pharmaceutical applications, 4-chloro-3-(chloromethyl)phenol has found utility in materials science. Its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength. Furthermore, its ability to participate in cross-linking reactions makes it valuable in the development of advanced coatings and adhesives.

The synthesis of 4-chloro-3-(chloromethyl)phenol itself is an area of active research. Recent studies have focused on developing more efficient and sustainable methods for its production. Green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis. These efforts align with broader industry trends aimed at improving environmental sustainability.

The future prospects for 4-chloro-3-(chloromethyl)phenol are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of its reactivity evolves, so too will its role in chemical and pharmaceutical innovation. Continued investigation into this compound is likely to yield further breakthroughs, contributing to advancements in medicine and materials science.